Cas no 14160-39-5 (2-(3-(3-Methoxyphenyl)allylidene)malonic acid)

• Product Name: 2-(3-(3-Methoxyphenyl)allylidene)malonic acid
• CAS No: 14160-39-5
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• MDL: MFCD01825271
• CID: 120193
• PubChem ID: 5836738
• Update Time: 2025-04-18

2-(3-(3-Methoxyphenyl)allylidene)malonic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(3-Methoxyphenyl)allylidene)malonic acid
• Propanedioic acid,2-[3-(3-methoxyphenyl)-2-propen-1-ylidene]-
• 2-[3-(3-METHOXYPHENYL)ALLYLIDENE]MALONIC ACID
• AKOS005448845
• 2-[(E)-3-(3-methoxyphenyl)prop-2-enylidene]propanedioic acid
• 2-(3-(3-METHOXYPHENYL)-2-PROPENYLIDENE)MALONIC ACID
• 2-[(2E)-3-(3-methoxyphenyl)prop-2-en-1-ylidene]propanedioic acid
• A807780
• CS-0172614
• (E)-2-(3-(3-Methoxyphenyl)allylidene)malonicacid
• 14160-39-5
• AS-38098
• Propanedioic acid, 2-[3-(3-methoxyphenyl)-2-propen-1-ylidene]-
• [(2E)-3-(3-methoxyphenyl)prop-2-en-1-ylidene]propanedioic acid
• MFCD01825271
• BBL002838
• STK378899
• 2-(3-(3-Methoxyphenyl)allylidene)malonicacid

• MDL： MFCD01825271
• Inchi： 1S/C13H12O5/c1-18-10-6-2-4-9(8-10)5-3-7-11(12(14)15)13(16)17/h2-8H,1H3,(H,14,15)(H,16,17)/b5-3+
• InChI Key： MGLHHXROZCJFQL-HWKANZROSA-N
• SMILES： O(C)C1=CC=CC(/C=C/C=C(\C(=O)O)/C(=O)O)=C1

Computed Properties

• Exact Mass: 248.06800
• Monoisotopic Mass: 248.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.33
• Melting Point: Not available
• Boiling Point: 517.5°Cat760mmHg
• Flash Point: 202.2°C
• Refractive Index: 1.622
• PSA: 83.83000
• LogP: 1.80400

2-(3-(3-Methoxyphenyl)allylidene)malonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature